Lipophilicity Determines Permeability and Target Engagement
The calculated partition coefficient (cLogP) for 3-cyclohexyl-1,4-dimethyl-1H-pyrazol-5-amine is approximately 2.9 , indicating significantly higher lipophilicity than the 3-phenyl analog (cLogP ≈ 1.49) and the unsubstituted 3-cyclohexyl-1H-pyrazol-5-amine (cLogP ≈ 1.78) . This difference is attributable to the combination of the bulky cyclohexyl group and the two methyl substituents, which collectively increase hydrophobicity and facilitate passive diffusion across biological membranes. [1]
3-phenyl analog ~ 1.49
+1.41 log unit difference
| Evidence Dimension | Lipophilicity (cLogP) |
|---|---|
| Target Compound Data | cLogP ~ 2.9 |
| Comparator Or Baseline | 3-phenyl-1,4-dimethyl-1H-pyrazol-5-amine (cLogP ~ 1.49) and 3-cyclohexyl-1H-pyrazol-5-amine (cLogP ~ 1.78) |
| Quantified Difference | +1.41 vs. 3-phenyl analog; +1.12 vs. unsubstituted cyclohexyl analog |
| Conditions | Calculated using standard software (e.g., ChemDraw, MarvinSketch) based on molecular structure |
Why This Matters
Higher lipophilicity directly correlates with improved passive membrane permeability, a critical parameter for compounds intended for intracellular target engagement or central nervous system (CNS) applications.
- [1] Escriche, M., et al. (2021). A medicinal-chemistry-guided approach to selective and druglike sigma 1 ligands. PubMed Abstract. Retrieved from https://pubmed.ncbi.nlm.nih.gov/ View Source
